Cas no 18038-55-6 (Bis(Trichlorosilyl)Acetylene)

• Product Name: Bis(Trichlorosilyl)Acetylene
• CAS No: 18038-55-6
• MF: C₂Cl₆Si₂
• MW: 292.910396575928
• CID: 133576
• PubChem ID: 87560455
• Update Time: 2025-10-30

Bis(Trichlorosilyl)Acetylene Chemical and Physical Properties

Names and Identifiers

• Bis(trichlorosilyl)acetylene
• trichloro(2-trichlorosilylethynyl)silane
• 1,2-bis-(trichlorosilyl)acetylene
• B3215
• bis(trichlorosilyl)ethyne
• Bis(trichlorsilyl)ethin
• Bis-trichlorsilyl-acetylen
• hexa-Si-chloro-Si,Si'-ethynediyl-bis-silane
• Hexa-Si-chlor-Si,Si'-aethindiyl-bis-silan
• 1-BOC-3-[(4-FLUOROBENZYL-AMINO)-METHYL]-AZETIDINE
• 18038-55-6
• BS-43917
• T70456
• Silane,1,1'-(1,2-ethynediyl)bis[1,1,1-trichloro-
• SCHEMBL2101770
• DTXSID90404831
• Silane, 1,1'-(1,2-ethynediyl)bis[1,1,1-trichloro-
• 1,2-bis(trichlorosilyl)ethyne
• AKOS015848745
• trichloro[2-(trichlorosilyl)ethynyl]silane
• DB-243168
• YVAMNMBARCMOTI-UHFFFAOYSA-N
• Bis(Trichlorosilyl)Acetylene

• MDL： B152978
• Inchi： 1S/C2Cl6Si2/c3-9(4,5)1-2-10(6,7)8
• InChI Key： YVAMNMBARCMOTI-UHFFFAOYSA-N
• SMILES： Cl[Si](C#C[Si](Cl)(Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 289.76700
• Monoisotopic Mass: 289.766969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.4690
• Melting Point: 23-4°C
• Boiling Point: 174°C(lit.)
• Refractive Index: 1.473
• PSA: 0.00000
• LogP: 3.37880

Bis(Trichlorosilyl)Acetylene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34; R36/37/38
• HazardClass：8
• PackingGroup：II
• TSCA：No

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Bis(Trichlorosilyl)Acetylene

Bis(Trichlorosilyl)Acetylene: A Comprehensive Overview

Bis(Trichlorosilyl)Acetylene, also known by its CAS number 18038-55-6, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the chemical formula Cl₃Si-C≡C-SiCl₃, is a derivative of acetylene (ethyne) where each hydrogen atom is replaced by a trichlorosilyl group. The molecule exhibits a unique structure that combines the reactivity of silicon-based compounds with the linear geometry of acetylenic bonds, making it a versatile building block in organic synthesis and materials engineering.

The synthesis of Bis(Trichlorosilyl)Acetylene typically involves the reaction of acetylene with trichlorosilane (SiHCl₃) under specific conditions. This reaction is often carried out in the presence of a catalyst or under controlled temperature and pressure to ensure optimal yields. The resulting compound is characterized by its high stability and reactivity, which are attributed to the electron-withdrawing effects of the trichlorosilyl groups. These groups not only enhance the electrophilicity of the acetylenic carbon atoms but also provide opportunities for further functionalization in subsequent reactions.

One of the most notable applications of Bis(Trichlorosilyl)Acetylene is in the field of organometallic chemistry. The compound serves as a precursor for the synthesis of various silicon-containing organic compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. For instance, recent studies have demonstrated its utility in the preparation of silicon-based polymers with tailored properties, such as high thermal stability and mechanical strength. These polymers find applications in aerospace, electronics, and automotive industries where durability under extreme conditions is critical.

In addition to its role in organic synthesis, Bis(Trichlorosilyl)Acetylene has garnered attention for its potential in semiconductor manufacturing. The compound is employed as a precursor for depositing silicon-containing thin films on substrates via chemical vapor deposition (CVD). These films exhibit excellent electrical properties and are used in the fabrication of advanced electronic devices, including solar cells and optoelectronic components. Recent advancements in CVD techniques have further enhanced the uniformity and quality of films derived from Bis(Trichlorosilyl)Acetylene, making it an indispensable material in modern electronics.

Another emerging application of this compound is in catalysis. Researchers have explored its use as a catalyst or catalyst precursor in various organic transformations, such as cross-coupling reactions and polymerization processes. The ability of Bis(Trichlorosilyl)Acetylene to activate inert bonds and facilitate complex molecular transformations has opened new avenues for sustainable chemical synthesis. For example, recent studies have highlighted its potential in promoting carbon-carbon bond formation under mild conditions, which could revolutionize the production of fine chemicals and pharmaceutical intermediates.

The unique properties of Bis(Trichlorosilyl)Acetylene also make it a valuable tool in academic research. Its structure allows chemists to probe fundamental aspects of chemical bonding and reactivity, providing insights into the behavior of silicon-based compounds at both molecular and bulk levels. Furthermore, its role as a versatile precursor has inspired numerous studies aimed at understanding reaction mechanisms and optimizing synthetic pathways for industrial applications.

Despite its wide-ranging applications, Bis(Trichlorosilyl)Acetylene requires careful handling due to its reactivity with moisture and oxygen. Storage under inert conditions is essential to maintain its stability and prevent unwanted side reactions. Additionally, while the compound itself is not classified as hazardous under normal conditions, proper safety precautions must be taken during synthesis and handling to ensure worker safety and environmental protection.

Looking ahead, ongoing research continues to uncover new potential uses for Bis(Trichlorosilyl)Acetylene across diverse disciplines. Its role as a key building block in materials science is expected to grow as demand for high-performance materials increases across industries. Moreover, advancements in green chemistry are likely to drive innovations in its synthesis and application, paving the way for more sustainable chemical processes.

In conclusion, Bis(Trichlorosilyl)Acetylene (CAS No: 18038-55-6) stands out as a multifaceted compound with significant contributions to organic synthesis, materials science, electronics manufacturing, and catalysis. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As scientific understanding deepens and technological advancements continue to unfold,Bis(Trichlorosilyl)Acetylene will undoubtedly remain at the forefront of innovative developments across various fields.